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Compound of Interest

Compound Name: Acetylene-13C2

Cat. No.: B1599634

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
Acetylene-13Cz, a stable isotope-labeled compound crucial for a variety of applications in
research and development. This document is intended to serve as a valuable resource for
professionals in pharmacology, materials science, and chemical synthesis, offering both
established data and theoretical insights into the behavior of this important molecule.

Core Physical Properties

The introduction of two 13C atoms into the acetylene molecule results in a notable increase in
its molecular weight, which in turn influences its physical properties. While some properties
have been experimentally determined, others are extrapolated from data on unlabeled
acetylene (2C2H2) with considerations for isotopic effects.

Quantitative Data Summary

The following table summarizes the key physical properties of Acetylene-3Cz. For properties
where direct experimental data for the 13Cz isotopologue is not readily available, the
corresponding values for unlabeled acetylene are provided for comparison, along with a
gualitative discussion of the expected isotopic effect.
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Physical Property

Acetylene-*C2 Value

Unlabeled Acetylene
(**Cz2H2) Value

Molecular Weight 28.023 g/mol 26.038 g/mol
Appearance Colorless Gas Colorless Gas
] ] ) -80.8 °C (triple point at 1.27
Melting Point -81 °C (sublimes)
atm)
Not experimentally determined;
Boiling Point expected to be slightly higher Sublimes at -84 °C at 1 atm

than unlabeled acetylene.

Density (gas, at 0 °C)

0.96 g/mL (air=1)

1.1772 g/L

Solubility in Water

Not experimentally determined;
expected to be slightly lower

than unlabeled acetylene.

l.1g/Lat15°C

Solubility in Acetone

Not experimentally determined;

expected to be high.

~25 L of acetylene per 1 L of
acetone at 15 °C and 1 atm

Solubility in DMF

Not experimentally determined,;

expected to be high.

High

Note on Isotopic Effects: The primary isotopic effect on physical properties stems from the

difference in mass between 12C and *3C. The higher mass of Acetylene-13C: leads to a lower

zero-point vibrational energy and consequently, stronger intermolecular van der Waals forces.

This results in a slightly higher boiling point and melting point, and a slightly lower vapor

pressure and solubility in a given solvent compared to its unlabeled counterpart. However,

these differences are generally small.

Experimental Protocols

The determination of the physical properties of a gaseous compound like Acetylene-13Cz

requires specialized experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Melting/Sublimation Point
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The melting point of Acetylene-3Cz, which sublimes at atmospheric pressure, can be
determined using a specialized low-temperature apparatus.

Methodology:

o A small sample of Acetylene-13Cz gas is introduced into a sealed capillary tube under
vacuum.

e The capillary tube is placed in a cryostat, which allows for precise temperature control at
sub-zero temperatures.

e The temperature of the cryostat is slowly lowered until the gaseous Acetylene-13C: solidifies.

o The temperature is then slowly raised, and the point at which the solid begins to transition
directly into a gas (sublimation) is recorded as the sublimation point.

» To determine the triple point, the pressure inside the capillary tube is increased to above
1.27 atm, and the temperature at which solid, liquid, and gas phases coexist is recorded.

Determination of Boiling Point

As Acetylene-13C2 sublimes at atmospheric pressure, its normal boiling point cannot be
measured directly. The boiling point can be determined at pressures above the triple point
pressure.

Methodology (Thiele Tube Method at Elevated Pressure):

A small amount of liquid Acetylene-13C2 (obtained by condensation under pressure) is placed
in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed inside the test tube.

e The test tube is attached to a thermometer and placed in a modified Thiele tube capable of
being pressurized.

e The apparatus is pressurized above 1.27 atm and then heated.
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e The temperature at which a steady stream of bubbles emerges from the capillary tube is
noted.

e The apparatus is then allowed to cool slowly. The temperature at which the liquid is drawn
back into the capillary tube is recorded as the boiling point at that specific pressure.

Determination of Gas Solubility

The solubility of Acetylene-13C: in a solvent can be determined by measuring the amount of gas
that dissolves in a known volume of the solvent at a specific temperature and pressure.

Methodology (Based on Henry's Law):
e A known volume of the degassed solvent is placed in a thermostatted gas absorption vessel.
e The vessel is evacuated and then filled with Acetylene-13C2 gas to a specific pressure.

e The system is allowed to equilibrate, and the decrease in pressure due to the dissolution of
the gas is monitored using a pressure transducer.

o The amount of dissolved gas is calculated from the pressure change using the ideal gas law.

e The experiment is repeated at various partial pressures of Acetylene-13Cz to determine the
Henry's Law constant for the gas-solvent system. The solubility is then expressed as the
mole fraction of the gas in the saturated solution.

Visualizations
Molecular Structure of Acetylene-*3C:

The following diagram illustrates the linear structure of the Acetylene-13C2 molecule,
highlighting the triple bond between the two carbon-13 atoms.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Degas Solvent

i

Thermostat Absorption Vessel

Experiment

Evacuate Vessel

i

Introduce Acetylene-13C2

i

Allow System to Equilibrate

:

Measure Pressure Drop

Calculation

Calculate Moles Dissolved

i

Determine Henry's Law Constant

:

Express Solubility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1599634?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Acetylene-13Cz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599634#what-are-the-physical-properties-of-
acetylene-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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